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Compound Overview & Key Specifications

Griseofulvin-13C,d3 is a stable isotope-labeled analog of the antifungal drug Griseofulvin, intended for use

as an internal standard in quantitative analysis like GC-MS or LC-MS [1] [2] [3].

The table below summarizes its fundamental technical data:

Property Description

Molecular
Formula

C₁₆(¹³C)H₁₄D₃ClO₆ [1] [2]

Molecular
Weight

356.78 g/mol [1] [2]

Unlabeled CAS
No.

126-07-8 [1] [4]

Labeled CAS
No.

1329612-29-4 [2]

Intended
Application

Internal standard for quantitative analysis (NMR, GC-MS, LC-MS) and tracer in drug
metabolism/pharmacokinetic studies [1] [2] [3]

Purity (HPLC) Not less than 90% [3]
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Property Description

Storage
Condition

Store at 2-8°C for long-term stability [3]

Purity Assessment & Analytical Methodologies

A purity of "not less than 90%" has been specified by one supplier [3]. To assess purity, you can employ

the following standard methodologies. The workflow for a comprehensive assessment typically involves a

combination of these techniques:

Sample Preparation

HPLC Analysis Mass Spectrometry (MS) NMR Spectroscopy

Integrated Purity Assessment

Chromatographic Purity Isotopic Enrichment
& Identity

Structural Confirmation
& Chemical Purity

Click to download full resolution via product page

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine chromatographic purity and identify any organic impurities from the synthesis
process or degradation.

Protocol:
Column: Use a reversed-phase C18 column.

Mobile Phase: Employ a gradient elution with water and acetonitrile.
Detection: Utilize a UV detector. The absorption characteristics of the unlabeled Griseofulvin

can guide wavelength selection.
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Analysis: The main peak area corresponding to Griseofulvin-13C,d3 should constitute not

less than 90% of the total peak area [3].

Mass Spectrometry (MS)

Purpose: To confirm the identity of the compound and verify its isotopic enrichment.
Protocol:

Ionization: Use soft ionization techniques like Electrospray Ionization (ESI) or Atmospheric
Pressure Chemical Ionization (APCI).

Analysis:
Confirm the molecular ion peak at m/z 356.78 for the labeled compound

[C₁₆(¹³C)H₁₄D₃ClO₆] and the absence of a significant peak at m/z 352.77 for the
unlabeled Griseofulvin (C₁₇H₁₇ClO₆) [4].

The abundance of the labeled ion should be consistent with the stated isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To provide structural confirmation and assess chemical and isotopic purity.

Protocol:
Solvent: Use an appropriate deuterated solvent (e.g., Deuterated Chloroform, CDCl₃).

Analysis:
¹³C-NMR: The specific carbon atom labeled with ¹³C will appear as a distinct, enhanced

singlet, while the corresponding signal in the unlabeled compound will be a doublet due
to ¹³C-¹H coupling.

²H-NMR (if accessible): Can directly detect the presence of deuterium at the specified
positions.

Troubleshooting Guide

Here are solutions to common issues researchers might face when working with Griseofulvin-13C,d3.
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Problem Possible Cause Solution & Prevention

Low MS Signal/High
Background

Incorrect tuning/calibration for
higher MW; Co-eluting

impurities; Ion suppression.

Tune MS for m/z ~357; Optimize LC method
for better separation; Use stable-labeled IS

to correct for suppression [1] [3].

Inconsistent
Analytical Results

Degradation of compound;

Inaccurate preparation of
standards.

Adhere to 2-8°C storage [3]; Use calibrated

equipment; Prepare fresh standard
solutions.

Unexpected NMR
Peaks

Incomplete isotopic enrichment;
Chemical impurities;

Solvent/residual water peaks.

Compare spectrum with unlabeled standard;
Ensure proper sample preparation; Account

for solvent peaks.

Poor
Chromatography

Column degradation;

Inappropriate mobile phase;
Sample solvent mismatch.

Condition/change HPLC column; Optimize

mobile phase pH/organic ratio; Ensure
sample solvent matches initial mobile phase

strength.

Frequently Asked Questions (FAQs)

Q1: What is the primary research application of Griseofulvin-13C,d3? It is primarily used as an internal

standard for the precise quantification of unlabeled Griseofulvin in biological samples using GC-MS or LC-

MS. Its isotopic label allows it to be distinguished from the analyte, correcting for matrix effects and

instrument variability [1] [2] [3].

Q2: How should I store this compound to ensure its stability? For long-term stability, the compound

should be stored in a refrigerator at 2-8°C [3]. Always keep the container tightly sealed and protected from

light and moisture.

Q3: The molecular weight in my analysis is different from the theoretical value. Why? The theoretical

molecular weight (356.78 g/mol) is for the fully labeled species [1] [2]. A slight mass discrepancy in your

MS data could indicate the presence of unlabeled Griseofulvin (352.77 g/mol) or other isotopic variants due

to incomplete enrichment during synthesis. Check the certificate of analysis for the specified isotopic purity.
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Q4: Can this labeled compound be used in biological activity assays? No. Griseofulvin-13C,d3 is

intended for research use only as a tracer or internal standard and is not intended for diagnostic or

therapeutic use [1]. Its biological activity is expected to be identical to the unlabeled drug, but it should not

be used to treat infections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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